N-[2-methyl-1-oxo-1-(4-phenylpiperidin-1-yl)propan-2-yl]methanesulfonamide

• IUPAC Name: N-[2-methyl-1-oxo-1-(4-phenylpiperidin-1-yl)propan-2-yl]methanesulfonamide
• InChI: InChI=1S/C16H24N2O3S/c1-16(2,17-22(3,20)21)15(19)18-11-9-14(10-12-18)13-7-5-4-6-8-13/h4-8,14,17H,9-12H2,1-3H3
• InChI Key: ZMQVGXDNCWKVHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCC(CC1)C2=CC=CC=C2)NS(=O)(=O)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

N-[2-methyl-1-oxo-1-(4-phenylpiperidin-1-yl)propan-2-yl]methanesulfonamide is a complex organic compound with a unique structure that includes a piperidine ring, a phenyl group, and a methanesulfonamide moiety. This compound is of significant interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-methyl-1-oxo-1-(4-phenylpiperidin-1-yl)propan-2-yl]methanesulfonamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor.

Introduction of the Phenyl Group: The phenyl group is introduced via a substitution reaction, often using a phenyl halide and a base.

Attachment of the Methanesulfonamide Moiety:

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalysts, controlled temperatures, and pressure conditions to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

N-[2-methyl-1-oxo-1-(4-phenylpiperidin-1-yl)propan-2-yl]methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[2-methyl-1-oxo-1-(4-phenylpiperidin-1-yl)propan-2-yl]methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and analgesic properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-methyl-1-oxo-1-(4-phenylpiperidin-1-yl)propan-2-yl]methanesulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-phenylpiperidin-4-amine
• 1-N-Boc-4-(Phenylamino)piperidine
• Norfentanyl

Uniqueness

N-[2-methyl-1-oxo-1-(4-phenylpiperidin-1-yl)propan-2-yl]methanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications.